Cas no 2016-06-0 (3,5,3',5'-Tetraiodo Thyroaldehyde)

• Product name: 3,5,3',5'-Tetraiodo Thyroaldehyde
• CAS No: 2016-06-0
• MF: C₁₃H₆I₄O₃
• MW: 717.802833080292
• CID: 1064075
• PubChem ID: 71586788

3,5,3',5'-Tetraiodo Thyroaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5,3',5'-Tetraiodo Thyroaldehyde
• 4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde
• T4-aldehyde
• Levothyroxine sodium impurity I [EP]
• DTXSID80173988
• LEVOTHYROXINE SODIUM IMPURITY, T4-ALDEHYDE- [USP IMPURITY]
• Levothyroxine sodium impurity, T4-aldehyde- [USP]
• Q27256923
• 2016-06-0
• UNII-39N162X79L
• Benzaldehyde, 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodo-; 4-(4-Hydroxy-3,5-diiodophenoxy)-3,5-diiodobenzaldehyde; Imp I (EP)
• LEVOTHYROXINE SODIUM IMPURITY I [EP IMPURITY]
• Benzaldehyde, 4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodo-
• 39N162X79L
• LEVOTHYROXINE SODIUM IMPURITY, T4-ALDEHYDE-[USP IMPURITY]
• LEVOTHYROXINE SODIUM IMPURITY I (EP IMPURITY)
• DTXCID6096479
• LEVOTHYROXINE SODIUM IMPURITY, T4-ALDEHYDE-(USP IMPURITY)
• Levothyroxine sodium impurity, T4-aldehyde-(USP)
• Levothyroxine sodium impurity, T4-aldehyde-[USP]
• Levothyroxine sodium impurity I

• Inchi： InChI=1S/C13H6I4O3/c14-8-3-7(4-9(15)12(8)19)20-13-10(16)1-6(5-18)2-11(13)17/h1-5,19H
• InChI Key： XXHLJTORMPKPTC-UHFFFAOYSA-N
• SMILES： c1c(cc(c(c1I)Oc2cc(c(c(c2)I)O)I)I)C=O

Computed Properties

• Exact Mass: 717.65000
• Monoisotopic Mass: 717.6496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 5.2

Experimental Properties

• Density: 2.8±0.1 g/cm3
• Melting Point: 217-228°C (dec.)
• Boiling Point: 492.3±45.0 °C at 760 mmHg
• Flash Point: 251.6±28.7 °C
• PSA: 46.53000
• LogP: 5.41540
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3,5,3',5'-Tetraiodo Thyroaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, Under Inert Atmosphere